![molecular formula C15H12N2 B3052763 1,3-Diphenyl-1H-pyrazole CAS No. 4492-01-7](/img/structure/B3052763.png)
1,3-Diphenyl-1H-pyrazole
Overview
Description
1,3-Diphenyl-1H-pyrazole is an organic compound that belongs to the pyrazole group . It is a heterocycle characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms .
Synthesis Analysis
This compound can be synthesized through various methods. One such method involves the reaction of α,β-unsaturated aldehydes with hydrazine and subsequent dehydrogenation . Another approach involves the condensation of 1,3-diketones with hydrazine . A more specific synthesis involves the one-pot condensation of pyrazole-4-aldehydes and hydroxylamine hydrochloride to form the corresponding oxime using formic acid as a medium and further dehydration of oxime using a catalytic amount of orthophosphoric acid .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms . The molecular weight of this compound is 220.2692 .
Chemical Reactions Analysis
This compound can undergo various chemical reactions. For instance, it can participate in a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as a “CNN” building block to terminal alkynes to provide pyrazoles . It can also undergo a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines to provide functionalized pyrazoles .
Physical and Chemical Properties Analysis
This compound is a heterocycle characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms . It has a molecular weight of 220.2692 . More specific physical and chemical properties of this compound were not found in the search results.
Scientific Research Applications
Synthesis and Structural Analysis
1,3-Diphenyl-1H-pyrazole has been synthesized through various methods, including the condensation reaction of dibenzoylmethane and thiosemicarbazide. This compound's structure has been confirmed using techniques like IR, 1H, and 13C NMR, X-ray diffraction, and optimized using density functional theory (DFT) methods (Akbas et al., 2017).
Biological Evaluation
This compound derivatives have been evaluated for their anti-inflammatory, antioxidant, and antimicrobial properties. Compounds synthesized from this chemical exhibited significant IL-6 inhibitory, free radical scavenging, and antimicrobial activities at varied concentrations (Bandgar et al., 2009).
Photoluminescence Properties
The optical properties of this compound derivatives have been characterized, showing significant fluorescence quantum yields in solutions. The fluorescence divergence of similar compounds was investigated through density functional theory (DFT) calculations (Dong et al., 2013).
Electrochemical Applications
The electrochemically catalyzed N-N coupling and ring cleavage reaction of this compound led to the synthesis of new heterocyclic compounds, revealing potential for electro-organic synthesis (Zandi et al., 2021).
Antimicrobial and Antioxidant Activities
Derivatives of this compound have shown moderate antimicrobial and antioxidant activities. These activities have been correlated with molecular docking analysis, providing insights into their potential pharmacological applications (Lynda, 2021).
Corrosion Inhibition and Antimicrobial Applications
Pyrazole derivatives, including this compound, have been evaluated as corrosion inhibitors and shown high efficiency in preventing the dissolution of metals. They also displayed higher antibacterial activities than conventional agents (Sayed et al., 2018).
Synthetic Applications in Heterocyclic Chemistry
This compound has been used as a precursor for the synthesis of various heterocyclic compounds, demonstrating its importance in synthetic organic chemistry. The synthesized compounds have potential pharmacological applications, supported by spectral data analysis (Abeed et al., 2019).
Safety and Hazards
While specific safety and hazard information for 1,3-Diphenyl-1H-pyrazole was not found, general safety measures for handling pyrazole compounds include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, using personal protective equipment, and ensuring adequate ventilation .
Future Directions
Properties
IUPAC Name |
1,3-diphenylpyrazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2/c1-3-7-13(8-4-1)15-11-12-17(16-15)14-9-5-2-6-10-14/h1-12H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQUBXCVRJZGBLM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NN(C=C2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20346573 | |
Record name | 1,3-Diphenyl-1H-pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20346573 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
4492-01-7 | |
Record name | 1,3-Diphenyl-1H-pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20346573 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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